Cas no 1895765-23-7 (2-(3-Methyl-1-benzofuran-2-yl)butanoic acid)

• Product Name: 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid
• CAS No: 1895765-23-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5753022
• PubChem ID: 116987225
• Update Time: 2025-06-08

2-(3-Methyl-1-benzofuran-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1-benzofuran-2-yl)butanoic acid
• EN300-1794910
• 1895765-23-7
• 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid

• Inchi： 1S/C13H14O3/c1-3-9(13(14)15)12-8(2)10-6-4-5-7-11(10)16-12/h4-7,9H,3H2,1-2H3,(H,14,15)
• InChI Key： FQGBGXMARZTEQJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid

Introduction to 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid (CAS No. 1895765-23-7)

2-(3-Methyl-1-benzofuran-2-yl)butanoic acid (CAS No. 1895765-23-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. The compound is a derivative of benzofuran, a heterocyclic aromatic compound with a wide array of biological properties, including antioxidant, anti-inflammatory, and antitumor activities.

The molecular formula of 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid is C₁₄H₁₄O₃, and its molecular weight is approximately 230.26 g/mol. The compound features a butanoic acid moiety attached to a 3-methyl-1-benzofuran ring, which imparts specific chemical and biological properties. The presence of the methyl group on the benzofuran ring enhances the lipophilicity of the molecule, potentially improving its bioavailability and cellular uptake.

Recent studies have explored the pharmacological potential of 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid. One notable area of research is its anti-inflammatory properties. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid has shown promising antitumor activity. Preclinical studies have indicated that the compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid could be further developed as an anticancer agent.

The antioxidant properties of 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid have also been investigated. Research has shown that the compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property makes it a potential candidate for preventing or treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of pharmacokinetics, preliminary studies suggest that 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good plasma stability. Its lipophilicity allows it to cross biological membranes efficiently, enhancing its bioavailability. However, further research is needed to fully understand its pharmacokinetic profile and optimize its formulation for clinical use.

The safety profile of 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid is another critical aspect being evaluated in preclinical studies. Toxicity assessments in animal models have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support the potential for further development of this compound into clinical trials.

In conclusion, 2-(3-Methyl-1-benzofuran-2-yl)butanoic acid (CAS No. 1895765-23-7) represents a promising lead compound with diverse biological activities. Its anti-inflammatory, antitumor, and antioxidant properties make it a valuable candidate for further pharmaceutical research and development. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.